Cas no 1556621-28-3 (4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one)

• Product Name: 4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one
• CAS No: 1556621-28-3
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5745987
• PubChem ID: 81826858
• Update Time: 2025-05-21

4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• AKOS020808082
• 1556621-28-3
• EN300-1126376
• 4-(2-METHOXYACETYL)-2,2,5,5-TETRAMETHYLOXOLAN-3-ONE
• 3(2H)-Furanone, dihydro-4-(2-methoxyacetyl)-2,2,5,5-tetramethyl-
• 4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one

• Inchi： 1S/C11H18O4/c1-10(2)8(7(12)6-14-5)9(13)11(3,4)15-10/h8H,6H2,1-5H3
• InChI Key： JPYAWQHWUCTBOJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C(C(COC)=O)C1(C)C)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 310.8±42.0 °C(Predicted)
• pka: 9.01±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one

4-(2-Methoxyacetyl)-2,2,5,5-Tetramethyloxolan-3-One: A Comprehensive Overview

The compound 4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one, identified by the CAS number CAS No. 1556621-28-3, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of cyclic ketones and is characterized by its unique structure, which includes a tetramethyl-substituted oxolane ring and a methoxyacetyl group. The molecule's structure contributes to its versatile properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds. Its ability to undergo various chemical transformations makes it an ideal candidate for drug discovery programs targeting specific therapeutic areas. For instance, its use as an intermediate in the synthesis of anti-inflammatory agents has shown promising results in preclinical trials.

In addition to its pharmaceutical applications, this compound has also found utility in the agrochemical industry. Its derivatives have been investigated for their potential as plant growth regulators and pest control agents. The compound's stability under various environmental conditions makes it suitable for agricultural applications where durability and efficacy are critical.

The synthesis of CAS No. 1556621-28-3 involves a multi-step process that typically includes nucleophilic acyl substitution and cyclization reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. The use of environmentally friendly catalysts has also aligned its synthesis process with sustainable chemistry practices.

From a structural perspective, the molecule's oxolane ring provides a rigid framework that enhances its stability and solubility properties. The methoxyacetyl group introduces additional functionality, enabling further chemical modifications. These attributes make it a valuable building block in organic synthesis.

The safety profile of 4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one has been extensively evaluated in accordance with international standards. Toxicological studies indicate that it exhibits low toxicity when handled under recommended conditions. Proper handling procedures and personal protective equipment are essential to ensure workplace safety.

In conclusion, CAS No. 1556621-28-3, or 4-(2-Methoxyacetyl)-2,2,5,5-tetramethyloxolan-3-one, is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties continue to drive innovation in both research and industrial settings. As new applications emerge and synthetic methods improve, this compound is poised to play an increasingly important role in modern chemistry.